5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester

• CAS No.: 134378-94-2
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: methyl 3-(4-methylphenyl)-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C12H11NO3/c1-8-3-5-9(6-4-8)10-7-11(16-13-10)12(14)15-2/h3-7H,1-2H3
• InChI Key: DQKLNXNTMSKHBC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NOC(=C2)C(=O)OC

Description

5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Added to 100 ml of chloroform were 10.0 g (74.1 mmol) of 4-methylbenzaldoxime, 9.9 g (74.4 mmol) of N-chlorosuccinimde and 0.4 ml of pyridine. After N-chlorosuccinimide was completely dissolved, the resulting solution was stirred for further 30 minutes. Under ice cooling, 9.3 g (110.7 mmol) of methyl propionate and 9.0 g (89.1 mmol) of triethylamine were added. The resulting mixture was stirred at room temperature for 12 hours. The reaction mixture was added with water and then extracted with chloroform. The extract was treated by a method known per se in the art. Subsequent purification on a silica gel column (eluent: chloroform) gave 3-(4-methylphenyl)-5-methoxycarbonylisoxazole as crystals.